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These application notes provide detailed protocols for the in vivo use of AAT-008, a selective
prostaglandin E2 (PGE2) EP4 receptor antagonist. The primary application detailed is in a
murine colon cancer model, where AAT-008 is investigated for its potential as a radiosensitizer
by modulating the tumor immune microenvironment. These protocols are intended for
researchers, scientists, and drug development professionals.

Overview and Mechanism of Action

AAT-008 is a potent and selective antagonist of the prostaglandin E2 receptor 4 (EP4).[1]
Prostaglandin E2 (PGE2) is known to promote tumor growth and metastasis.[2][3] By blocking
the EP4 receptor, AAT-008 is hypothesized to counteract the immunosuppressive effects of
PGE2 within the tumor microenvironment, thereby enhancing the anti-tumor immune response.
Specifically, AAT-008 has been shown to increase the proportion of effector T cells (Teff) and
decrease the proportion of regulatory T cells (Treg) within tumors, leading to an enhanced anti-
cancer immune response, particularly when combined with radiotherapy.[2][3][4]

Signaling Pathway

The diagram below illustrates the proposed signaling pathway affected by AAT-008. In cancer,
elevated PGE2 levels lead to the activation of the EP4 receptor on immune cells, which in turn
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suppresses the anti-tumor immune response. AAT-008 acts by blocking this initial binding step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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